Cas no 1448139-58-9 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide
• CAS No: 1448139-58-9
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5366394
• Update Time: 2025-11-05

(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(1,3-benzodioxol-5-yl)-N-ethyl-N-(imidazo[1,2-a]pyridin-3-ylmethyl)prop-2-enamide
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide

• Inchi： 1S/C20H19N3O3/c1-2-22(13-16-12-21-19-5-3-4-10-23(16)19)20(24)9-7-15-6-8-17-18(11-15)26-14-25-17/h3-12H,2,13-14H2,1H3/b9-7+
• InChI Key： WHZIPKUPOMIHCK-VQHVLOKHSA-N
• SMILES： C(N(CC)CC1N2C(=NC=1)C=CC=C2)(=O)/C=C/C1=CC=C2OCOC2=C1

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide

Comprehensive Overview of (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide (CAS No. 1448139-58-9)

The compound (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide, identified by its CAS No. 1448139-58-9, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the benzodioxole and imidazopyridine moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

One of the most intriguing aspects of this compound is its structure-activity relationship (SAR). The presence of the prop-2-enamide group, coupled with the ethyl and imidazopyridine substitutions, suggests a high degree of specificity in its interactions with biological targets. This has led to a surge in studies exploring its pharmacokinetics and pharmacodynamics, especially in the context of neurodegenerative disorders and inflammatory conditions, which are currently hot topics in biomedical research.

In recent years, the demand for novel small-molecule therapeutics has increased, driven by the need for more effective and targeted treatments. (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide fits into this trend, as its molecular design allows for precise modulation of enzyme activity and receptor binding. This aligns with the growing interest in precision medicine and personalized therapies, which are frequently searched topics in scientific and medical communities.

The synthesis of this compound involves advanced organic chemistry techniques, including cross-coupling reactions and amide bond formation. These methods are critical for achieving high purity and yield, which are essential for both research and potential commercial applications. The compound's CAS No. 1448139-58-9 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory frameworks.

Another area of interest is the compound's potential role in drug repurposing. Given its structural complexity and biological activity, researchers are investigating whether it could be adapted for use in treating conditions beyond its original scope. This approach is gaining traction as a cost-effective and time-efficient strategy in drug development, a topic frequently discussed in pharmaceutical innovation circles.

From a commercial perspective, the compound's patent status and intellectual property landscape are also subjects of keen interest. Companies and academic institutions are actively exploring its applications, with some already filing patents related to its use in specific therapeutic areas. This highlights the competitive nature of the biopharmaceutical industry, where novel compounds like this one can become valuable assets.

In conclusion, (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide (CAS No. 1448139-58-9) represents a fascinating example of modern chemical innovation. Its unique structure, combined with its potential therapeutic applications, makes it a compound of significant interest to researchers and industry professionals alike. As the scientific community continues to explore its properties, it is likely to remain a focal point in discussions about drug discovery and molecular design for years to come.